Cas no 1805015-55-7 (3-Amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 3-Amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805015-55-7
• MF: C₈H₅F₅N₂O₂
• MW: 256.129519224167
• CID: 4858149
• Update Time: 2025-05-22

3-Amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5F5N2O2/c9-6(10)5-3(14)1-2(8(11,12)13)4(15-5)7(16)17/h1,6H,14H2,(H,16,17)
• InChI Key： SRXAIRHTTUEFDZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=C(C(F)F)C(=C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.6
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylic acid

3-Amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylic Acid: A Versatile Fluorinated Pyridine Derivative

3-Amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805015-55-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of polyfluorinated heterocyclic compounds, which are known for their unique electronic properties and metabolic stability. The presence of both difluoromethyl and trifluoromethyl groups on the pyridine ring, along with the carboxylic acid and amino functional groups, makes this molecule particularly interesting for drug discovery applications.

The structural features of 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylic acid contribute to its potential as a bioisostere for various natural metabolites. Researchers have been investigating its use as a building block for small molecule drugs, particularly in the development of kinase inhibitors and GPCR modulators. The compound's fluorine atoms enhance its lipophilicity and membrane permeability, while the carboxylic acid group provides a handle for further chemical modifications.

Recent studies have highlighted the importance of fluorinated pyridines in addressing current challenges in medicinal chemistry, such as improving drug bioavailability and target selectivity. The 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylic acid scaffold has shown promise in the design of compounds targeting inflammatory diseases and central nervous system disorders, which are among the most searched health topics in medical databases.

In the field of agrochemicals, this compound has attracted interest for its potential as an intermediate in the synthesis of novel crop protection agents. The fluorine substitution pattern may contribute to enhanced pesticidal activity while maintaining favorable environmental profiles, addressing the growing demand for sustainable agriculture solutions - a hot topic in current agricultural research and development.

The synthesis of 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylic acid typically involves multi-step processes starting from appropriately substituted pyridine precursors. Key steps often include halogenation, fluorination, and carboxylation reactions, with careful control of reaction conditions to achieve the desired substitution pattern. Process optimization for this compound has been a focus area for fine chemical manufacturers looking to supply the pharmaceutical industry with high-quality intermediates.

Analytical characterization of this compound presents unique challenges due to its polyfluorinated nature. Advanced techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry are typically employed to confirm its structure and purity. These analytical methods are frequently searched by researchers working with fluorinated compounds, making them important keywords to include in technical discussions.

The commercial availability of 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylic acid has increased in recent years, reflecting growing demand from both pharmaceutical and agrochemical research sectors. Suppliers often highlight its potential as a versatile building block for drug discovery, particularly in the development of next-generation therapeutics - a phrase that consistently ranks high in search queries related to medicinal chemistry.

From a regulatory perspective, this compound falls under standard laboratory chemical classifications when handled appropriately. Its storage and handling require standard precautions for organic acids and amino compounds, with particular attention to its fluorine content in waste management procedures. These aspects are frequently inquired about in safety data sheet searches by laboratory personnel.

Future research directions for 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylic acid may explore its potential in bioconjugation chemistry and as a component of metal-organic frameworks (MOFs) - two rapidly growing areas of materials science that generate substantial search traffic in scientific databases. The compound's unique combination of functional groups makes it particularly interesting for these applications.

In conclusion, 3-amino-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylic acid represents an important example of how strategic fluorine incorporation can enhance the properties of heterocyclic compounds for various applications. Its growing importance in drug discovery and agrochemical development ensures continued interest from researchers and manufacturers alike, making it a compound worth watching in the evolving landscape of specialty chemicals.